
Safe Disposal of Regorafenib-13C,d3: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regorafenib-13C,d3

Cat. No.: B3026279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Regorafenib-13C,d3, a stable isotope-labeled multi-kinase inhibitor. Adherence to these

procedures is critical to ensure personnel safety and environmental protection. Regorafenib is

classified as a hazardous substance, toxic to aquatic life with long-lasting effects, necessitating

stringent disposal protocols.[1][2]

Hazard and Disposal Information
The following table summarizes key hazard classifications and disposal recommendations for

Regorafenib. Note that while this guide specifically addresses Regorafenib-13C,d3, the

disposal procedures are based on the properties of the parent compound, Regorafenib, as

isotopic labeling does not significantly alter its chemical hazards.
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Parameter Information Source

UN Number UN 3077

Hazard Class
9 (Miscellaneous hazardous

materials)
[2]

Packing Group III [2]

Environmental Hazards
Very toxic to aquatic life with

long lasting effects.[1]
[1]

Disposal Method

Dispose of as hazardous

waste.[3] Incineration in a

chemical incinerator with an

afterburner and scrubber is

recommended.[2][4]

[2][3][4]

Regulatory Compliance

Disposal must be in

accordance with local, state,

and federal regulations.[4][5]

[4][5]

Step-by-Step Disposal Protocol for Regorafenib-
13C,d3
This protocol outlines the necessary steps for the safe handling and disposal of Regorafenib-
13C,d3 from the point of generation to final disposal.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Handling: Always handle Regorafenib-13C,d3 within a chemical fume hood.[3] If a fume

hood is unavailable, an N100 respirator should be used.[3]

Gloves: Wear double nitrile or latex gloves.[3]

Eye Protection: Use safety glasses or goggles.[3]

Protective Clothing: A lab coat, scrubs, or a protective suit is required.[3]
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Footwear: Closed-toe shoes must be worn.[3]

2. Waste Segregation and Collection:

Solid Waste:

Place all solid waste contaminated with Regorafenib-13C,d3, including unused product,

contaminated lab supplies (e.g., pipette tips, weighing paper), and empty containers, into a

dedicated, clearly labeled, and sealed hazardous waste container.[1][6]

Empty containers must be disposed of as hazardous waste.[3]

Liquid Waste:

Collect all liquid waste containing Regorafenib-13C,d3 in a dedicated, sealed, and clearly

labeled hazardous waste container.

Sharps:

Dispose of any contaminated sharps (e.g., needles, syringes) directly into an approved

sharps container without crushing, clipping, or recapping.[6]

3. Spill Management:

Minor Spills:

Utilize a cytotoxic spill kit.[6]

Wear appropriate PPE, including a respirator.[6]

Cover the spill with absorbent materials.

Collect the absorbed material and place it in the designated hazardous waste container.[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area and alert emergency services.[6]
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Restrict access to the spill area.[6]

4. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure area away from

incompatible materials, such as strong oxidizing agents.[5]

Ensure the storage area is well-ventilated.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed hazardous

material disposal company.[4]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2][4]

Ensure all disposal activities comply with applicable local, state, and federal regulations.[4][5]

Regorafenib-13C,d3 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Regorafenib-13C,d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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